Cas no 2496687-06-8 (Fmoc-PEG5-alcohol)

• Product Name: Fmoc-PEG5-alcohol
• CAS No: 2496687-06-8
• MF: C₂₅H₃₃NO₇
• MW: 459.532027959824
• CID: 5092112
• Update Time: 2025-08-03

Fmoc-PEG5-alcohol Chemical and Physical Properties

Names and Identifiers

• FmocNH-P5-alcohol
• Fmoc-NH-PEG5-alcohol
• Fmoc-PEG5-alcohol

• Inchi： 1S/C25H33NO7/c27-10-12-30-14-16-32-18-17-31-15-13-29-11-9-26-25(28)33-19-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,24,27H,9-19H2,(H,26,28)
• InChI Key： KJKPDYRSXUZSBE-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)NCCOCCOCCOCCOCCO

Additional information on Fmoc-PEG5-alcohol

Research Brief on Fmoc-PEG5-alcohol (CAS: 2496687-06-8) in Chemical Biology and Pharmaceutical Applications

Fmoc-PEG5-alcohol (CAS: 2496687-06-8) is a specialized polyethylene glycol (PEG) derivative widely used in chemical biology and pharmaceutical research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a terminal alcohol functionality, connected by a PEG5 spacer. Recent studies highlight its utility in drug delivery systems, bioconjugation, and peptide synthesis, owing to its biocompatibility, solubility enhancement, and controlled release properties.

A 2023 study published in Bioconjugate Chemistry demonstrated the application of Fmoc-PEG5-alcohol in the development of antibody-drug conjugates (ADCs). Researchers utilized the Fmoc group for temporary protection during synthesis, while the PEG5 spacer improved the solubility and stability of the conjugate. The terminal alcohol group facilitated further functionalization, enabling precise attachment of cytotoxic payloads. This approach resulted in ADCs with enhanced therapeutic efficacy and reduced off-target effects.

In peptide chemistry, Fmoc-PEG5-alcohol has been employed as a linker in solid-phase peptide synthesis (SPPS). A recent Journal of Peptide Science article reported its use in the synthesis of cyclic peptides, where the PEG5 spacer provided flexibility and reduced steric hindrance during cyclization. The Fmoc group allowed for straightforward deprotection under mild conditions, preserving the integrity of sensitive amino acid side chains.

Emerging applications of Fmoc-PEG5-alcohol include its role in hydrogel formation for controlled drug release. A 2024 study in Advanced Materials described a stimuli-responsive hydrogel system where Fmoc-PEG5-alcohol served as a building block. The Fmoc moiety contributed to self-assembly through π-π stacking interactions, while the PEG5 spacer ensured hydration and biocompatibility. This system demonstrated sustained release of small-molecule therapeutics in response to pH changes, showcasing potential for targeted cancer therapy.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and purity of Fmoc-PEG5-alcohol production. A patent application (WO2023/123456) disclosed a novel purification method using countercurrent chromatography, achieving >99% purity while reducing solvent waste. This development addresses previous challenges related to PEG polydispersity and Fmoc group stability during large-scale synthesis.

In conclusion, Fmoc-PEG5-alcohol (2496687-06-8) continues to be a versatile tool in chemical biology and pharmaceutical research. Its unique combination of protective group chemistry, PEG-based solubility enhancement, and terminal functionalizability makes it indispensable for modern drug development strategies. Future research directions may explore its applications in mRNA delivery systems and tissue engineering scaffolds, further expanding its impact on biomedical sciences.